Cas no 1246816-23-8 (5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate)
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate
-
- Inchi: 1S/C7H10N4O3.H2O/c1-3(12)9-4-5(8)10-7(14)11(2)6(4)13;/h8H2,1-2H3,(H,9,12)(H,10,14);1H2
- InChI Key: UISWGTUSVPTGHL-UHFFFAOYSA-N
- SMILES: N1(C)C(=O)C(NC(C)=O)=C(N)NC1=O.O
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A168127-1mg |
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate |
1246816-23-8 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A168127-10mg |
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate |
1246816-23-8 | 10mg |
$ 1487.00 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A874287-50mg |
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate |
1246816-23-8 | BR | 50mg |
4,116.00 | 2021-05-17 |
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate
Comprehensive Overview of 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate (CAS No. 1246816-23-8): Properties, Applications, and Research Insights
5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate (CAS No. 1246816-23-8) is a deuterated derivative of the uracil-based compound, widely recognized for its role in pharmaceutical research, metabolic studies, and analytical chemistry. This compound, featuring a deuterium-labeled structure, offers unique advantages in isotope tracing, mass spectrometry, and drug metabolism investigations. Its molecular formula, C7H7D3N3O3·xH2O, highlights the incorporation of deuterium atoms, which enhances its utility in stable isotope labeling applications.
The growing demand for deuterated compounds like 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate is driven by advancements in precision medicine and proteomics. Researchers frequently search for terms such as "deuterated uracil uses," "isotope-labeled pharmaceuticals," and "CAS 1246816-23-8 applications," reflecting the compound's relevance in cutting-edge scientific fields. Its stability and compatibility with LC-MS (Liquid Chromatography-Mass Spectrometry) make it indispensable for quantifying metabolic pathways and optimizing drug formulations.
In the context of cancer research, this compound has garnered attention due to its potential role in studying nucleoside analogs, a class of therapeutics targeting DNA replication. The deuterium labeling allows for clearer tracking of drug distribution and excretion, addressing common search queries like "how deuterium improves drug half-life" or "deuterated biomarkers in oncology." Additionally, its hydrate form ensures solubility, a critical factor for in vitro and in vivo studies.
From a synthetic chemistry perspective, 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate exemplifies the convergence of green chemistry and isotope technology. Laboratories prioritize compounds with minimal ecological impact, aligning with trends like "sustainable deuterium labeling" and "eco-friendly analytical reagents." Its synthesis often involves catalytic deuterium exchange, a technique frequently explored in forums discussing "cost-effective deuterium incorporation."
The compound's physicochemical properties—such as its melting point, solubility profile, and spectral data (e.g., NMR, IR)—are meticulously documented to support quality control in pharmaceutical manufacturing. Searches for "CAS 1246816-23-8 specifications" or "deuterated uracil stability" underscore the need for reliable technical data. Furthermore, its compatibility with HPLC and UV detection methods makes it a staple in analytical method development.
Emerging applications in neurodegenerative disease research have also been noted, particularly in studies investigating purine metabolism and mitochondrial dysfunction. The deuterium label enables precise monitoring of biochemical interactions, resonating with queries like "deuterated tracers in Alzheimer's research." This versatility positions the compound as a bridge between basic science and translational medicine.
Regulatory compliance is another critical aspect. While 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate is not classified as hazardous, its handling adheres to GLP (Good Laboratory Practice) standards. Frequent searches for "safe handling of deuterated compounds" reflect the industry's emphasis on laboratory safety and material certification.
In summary, 5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate (CAS No. 1246816-23-8) is a multifaceted tool for modern science. Its integration into drug discovery, diagnostics, and environmental analysis underscores its value across disciplines. As interest in personalized medicine and isotope-based technologies grows, this compound will likely remain at the forefront of innovative research.
1246816-23-8 (5-Acetylamino-6-amino-3-methyluracil-d3 Hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)